Cas no 2098123-36-3 ((3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone
• CAS No: 2098123-36-3
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 4775497
• Update Time: 2025-06-09

(3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone
• (3-azidoazetidin-1-yl)-(2,5-dimethylfuran-3-yl)methanone
• (3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone

• Inchi： 1S/C10H12N4O2/c1-6-3-9(7(2)16-6)10(15)14-4-8(5-14)12-13-11/h3,8H,4-5H2,1-2H3
• InChI Key： OCNQLXJVHJEJQJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(N1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 220.09602564 g/mol
• Monoisotopic Mass: 220.09602564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.8
• Molecular Weight: 220.23

Additional information on (3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone

Comprehensive Overview of (3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone (CAS No. 2098123-36-3)

The compound (3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone (CAS No. 2098123-36-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an azidoazetidine moiety coupled with a 2,5-dimethylfuran group, makes it a versatile intermediate for click chemistry applications and drug discovery. Researchers are particularly interested in its potential as a bioorthogonal reagent, enabling selective labeling and modification of biomolecules without interfering with native biological processes.

In recent years, the demand for click chemistry-compatible building blocks like 2098123-36-3 has surged due to their role in developing targeted therapeutics and diagnostic probes. The compound’s azide functionality allows efficient conjugation with alkyne-bearing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in modern bioconjugation strategies. This property aligns with the growing trend of precision medicine, where researchers seek modular tools to engineer complex drug-delivery systems.

Another hotspot application of (3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone lies in polymer science. Its furan ring offers opportunities for Diels-Alder reactions, enabling the design of self-healing materials and stimuli-responsive polymers. As sustainability becomes a priority, such compounds are explored for creating recyclable thermosets, addressing the global push toward green chemistry.

From a synthetic perspective, the stability of the azetidine ring in CAS 2098123-36-3 is noteworthy. Azetidines are increasingly favored over larger heterocycles due to their improved metabolic stability and bioavailability—key factors in small-molecule drug development. This aligns with frequent search queries like "azetidine vs. pyrrolidine in medicinal chemistry", reflecting the community’s focus on optimizing pharmacokinetic properties.

Analytical characterization of this compound typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), techniques commonly searched by synthetic chemists. Its lipophilicity (predicted via LogP calculations) and hydrogen-bonding capacity are critical parameters for researchers screening CNS-penetrant candidates, another trending topic in neuropharmacology forums.

Safety-wise, while the azide group requires careful handling, 2098123-36-3 is primarily used in controlled research settings. Recent publications highlight its utility in proteolysis-targeting chimeras (PROTACs), answering frequent queries about "new E3 ligase binders for targeted protein degradation". This positions the compound at the forefront of next-generation therapeutic modalities.

In summary, (3-Azidoazetidin-1-yl)(2,5-dimethylfuran-3-yl)methanone exemplifies the intersection of cutting-edge synthetic chemistry and applied biomedical research. Its dual reactivity (azide clickability and furan cycloaddition) responds to the demand for multifunctional scaffolds, making it a staple in labs focusing on drug discovery, biomaterials, and chemical biology.